Cas no 2705797-18-6 ((2-Fluoro-3-iodo-6-methylphenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-3-iodo-6-methylphenyl)(methyl)sulfane
• CAS No: 2705797-18-6
• MF: C₈H₈FIS
• MW: 282.116996765137
• CID: 6795202
• PubChem ID: 164894655
• Update Time: 2025-06-09

(2-Fluoro-3-iodo-6-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34761900
• (2-Fluoro-3-iodo-6-methylphenyl)(methyl)sulfane
• 2705797-18-6

• Inchi： 1S/C8H8FIS/c1-5-3-4-6(10)7(9)8(5)11-2/h3-4H,1-2H3
• InChI Key： OOFLQKSFNUIRQB-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1F)SC

Computed Properties

• Exact Mass: 281.93755g/mol
• Monoisotopic Mass: 281.93755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Additional information on (2-Fluoro-3-iodo-6-methylphenyl)(methyl)sulfane

Introduction to (2-Fluoro-3-iodo-6-methylphenyl)(methyl)sulfane (CAS No. 2705797-18-6)

(2-Fluoro-3-iodo-6-methylphenyl(methyl)sulfane) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2705797-18-6, has garnered significant attention in the field of pharmaceutical research due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and iodo substituents in its aromatic ring structure imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (2-Fluoro-3-iodo-6-methylphenyl(methyl)sulfane) consists of a benzene ring substituted with a fluoro group at the 2-position, an iodo group at the 3-position, and a methyl group at the 6-position. The sulfur atom is bonded to a methyl group, forming a thioether linkage. This arrangement creates a molecule with multiple reactive sites, which can be exploited for further chemical modifications. The compound's electronic properties are influenced by the electron-withdrawing nature of the fluoro and iodo groups, as well as the electron-donating effect of the methyl group.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl sulfanes, particularly those containing halogenated aromatic rings. Aryl sulfanes have shown promise as scaffolds for drug discovery due to their ability to interact with biological targets in multiple ways. The (2-fluoro-3-iodo-6-methylphenyl)(methyl)sulfane derivative is no exception, and its unique structural features make it an attractive candidate for further investigation.

One of the most compelling aspects of (2-Fluoro-3-iodo-6-methylphenyl(methyl)sulfane) is its potential role in medicinal chemistry. The fluoro and iodo substituents can enhance metabolic stability and binding affinity to biological targets, while the sulfur atom provides a site for further functionalization. These properties have led researchers to explore its use in the development of small-molecule inhibitors, agonists, and antagonists. For instance, studies have indicated that aryl sulfanes can modulate enzyme activity by interacting with specific amino acid residues in active sites.

Recent advancements in computational chemistry have also contributed to the understanding of (2-Fluoro-3-iodo-6-methylphenyl(methyl)sulfane)'s behavior. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing insights into its potential pharmacological effects. These simulations have helped researchers design more effective derivatives with enhanced binding properties and reduced toxicity.

The synthesis of (2-fluoro-3-iodo-6-methylphenyl(methyl)sulfane) presents unique challenges due to the sensitivity of the halogenated aromatic ring and the thioether linkage. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework while maintaining high yields and purity.

In addition to its pharmaceutical applications, (2-fluoro-3-iodo-6-methylphenyl(methyl)sulfane) has shown promise in materials science research. Its ability to undergo selective functionalization makes it a valuable building block for creating novel polymers and organic electronic materials. Researchers are exploring its use in developing conductive polymers and organic semiconductors, which could have applications in flexible electronics and optoelectronic devices.

The environmental impact of (2-fluoro-3-iodo-6-methylphenyl(methyl)sulfane) is also an area of interest. While this compound is not classified as a hazardous substance, its halogenated nature raises questions about its persistence and potential bioaccumulation. Studies are ongoing to assess its environmental fate and toxicity profile, ensuring that any future applications are sustainable and safe for ecosystems.

In conclusion, (2-fluoro-3-iodo-6-methylphenyl(methyl)sulfane) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug discovery, while its reactivity allows for diverse synthetic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.